![molecular formula C8H2Cl2N2 B2972000 1,2-Dichloro-3,5-dicyanobenzene CAS No. 1202027-02-8](/img/structure/B2972000.png)
1,2-Dichloro-3,5-dicyanobenzene
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Overview
Description
1,2-Dichloro-3,5-dicyanobenzene is a derivative of benzene, consisting of two adjacent chlorine atoms . It is mainly used as a precursor chemical in the synthesis of agrochemicals, as a preferred solvent for dissolving and working with fullerenes, as an insecticide, and in softening and removing carbon-based contamination on metal surfaces .
Synthesis Analysis
The synthesis of 1,2-Dichloro-3,5-dicyanobenzene involves the nucleophilic substitution of alkyl halides by cyanide and the conversion of aldehydes . The reaction also affords the 1,4- and small amounts of the 1,3-isomer .Molecular Structure Analysis
The molecular structure of 1,2-Dichloro-3,5-dicyanobenzene is characterized by two adjacent chlorine atoms attached to a benzene ring . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions of 1,2-Dichloro-3,5-dicyanobenzene involve a two-step mechanism characterized by initial addition of the nucleophile (hydroxide ion or water) to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate .Physical And Chemical Properties Analysis
1,2-Dichloro-3,5-dicyanobenzene is a colorless liquid that is poorly soluble in water but miscible with most organic solvents . It has a molar mass of 147.01 g/mol, a density of 1.30 g/cm^3, a melting point of -17.03 °C, and a boiling point of 180.19 °C .Scientific Research Applications
Synthesis and Derivatives
- Synthesis of Phthalocyanines : 4,5-Dichloro-1,2-dicyanobenzene, a derivative of 1,2-Dichloro-3,5-dicyanobenzene, is used in synthesizing octasubstituted phthalocyanines, which have applications in materials science (Wöhrle et al., 1993).
Chemical Properties and Structures
- Structural Analysis : Studies on polychloromononitrobenzenes, closely related to 1,2-Dichloro-3,5-dicyanobenzene, provide insights into the structural properties of these compounds, which are important for understanding their reactivity and applications in manufacturing dyes and drugs (Bhar et al., 1995).
- Electron Transfer Studies : Research on diferrocenylbenzenes, which include compounds structurally similar to 1,2-Dichloro-3,5-dicyanobenzene, has revealed insights into intramolecular electron transfer and quantum interference, key concepts in molecular electronics and photonics (Patoux et al., 1997).
Material Science Applications
- Photocyclization and Solubility : Studies on compounds like 1,3-distyrylbenzene derivatives, related to 1,2-Dichloro-3,5-dicyanobenzene, focus on oxidative photocyclization processes that improve solubility in organic solvents, a key aspect in materials science (Toyoshima et al., 2013).
- Luminescent Materials : Research on 1,4-dithienyl-2,5-divinylbenzenes, related to 1,2-Dichloro-3,5-dicyanobenzene, has led to the synthesis of luminescent materials like bent anthradithiophenes (BADTs), which have potential applications in optoelectronics (Pietrangelo et al., 2007).
Safety And Hazards
1,2-Dichloro-3,5-dicyanobenzene is mildly toxic and can cause respiratory tract irritation, eye irritation, and skin irritation . It is harmful if swallowed or inhaled . It is recommended to use this chemical only outdoors or in a well-ventilated area, and to wear protective gloves, clothing, eye protection, and face protection .
properties
IUPAC Name |
4,5-dichlorobenzene-1,3-dicarbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2Cl2N2/c9-7-2-5(3-11)1-6(4-12)8(7)10/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPOPJLJHTMFDRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)Cl)Cl)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dichloro-3,5-dicyanobenzene |
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